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BPR1J-097 Technical Overview

The table below summarizes the key characteristics of BPR1J-097 as a potent FLT3 inhibitor [1] [2].

Property Description

IUPAC Name N-[5-[3-(benzenesulfonamido)phenyl]-1H-pyrazol-3-yl]-4-(4-methylpiperazin-1-

yl)benzamide [1]

Biological
Role

Novel and potent FLT3 inhibitor (antagonist); exhibits potent inhibitory activity against

Acute Myeloid Leukemia (AML) [1] [2]

IC50 Value 11 nM (against FLT3) [1]

Molecular
Formula

C₂₇H₂₈N₆O₃S [1]

Molecular
Weight

516.61 g/mol [1]

CAS Number 1327167-19-0 [1]

Physical Form White solid powder [1]
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Property Description

Storage
(Powder)

-20°C for 3 years or 4°C for 2 years [1]

Experimental Protocols

While detailed experimental protocols are not fully outlined in the available literature, the following sections

provide guidance on handling and solubility based on manufacturer information.

Solubility and Stock Solution Preparation

BPR1J-097 has low water solubility, requiring specific solvents for dissolution [1].

In Vitro Solubility: The compound will likely dissolve in DMSO. If not, other solvents like a small

amount of DMF can be tried [1].
Stock Solution Preparation: Prepare a concentrated stock solution in DMSO (e.g., 5-20 mM) and

aliquot it to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C [1].

In Vivo Dosing Formulations

The table below lists common formulations for administering BPR1J-097 in animal studies [1].

Formulation
ID

Composition
Example Preparation (from 25 mg/mL
DMSO stock)

Injection 1 DMSO : Tween 80 : Saline = 10 : 5 : 85 100 μL DMSO stock + 50 μL Tween 80 +
850 μL Saline

Injection 2 DMSO : PEG300 : Tween 80 : Saline =
10 : 40 : 5 : 45

100 μL DMSO stock + 400 μL PEG300 +
50 μL Tween 80 + 450 μL Saline

Injection 3 DMSO : Corn oil = 10 : 90 100 μL DMSO stock + 900 μL Corn oil
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Formulation
ID

Composition
Example Preparation (from 25 mg/mL
DMSO stock)

Oral 1 Suspend in 0.5% CMC Na

(carboxymethylcellulose sodium)

Add 250 mg of product to 100 mL of 0.5%

CMC Na solution

FLT3 Signaling and Inhibitor Action

The following diagram illustrates the FLT3 signaling pathway in AML and the hypothesized site of BPR1J-

097 action, based on its known role as a FLT3 inhibitor [2].
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Frequently Asked Questions

Q1: What is the primary clinical relevance of BPR1J-097? BPR1J-097 is a novel and potent small-

molecule inhibitor developed to target the FMS-like tyrosine kinase 3 (FLT3), which is a key driver in the
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development of Acute Myeloid Leukemia (AML) [2]. It exerts potent inhibitory activity against AML cells

[2].

Q2: How should I store BPR1J-097 and what is its shelf life? As a solid powder, BPR1J-097 should be

stored at -20°C, where it is stable for approximately 3 years. It can also be stored at 4°C for 2 years. Freshly

prepared in vivo formulations are recommended for optimal results in animal experiments [1].

Q3: Are there any known resistance mechanisms to BPR1J-097? The available search results do not

provide specific information on resistance to BPR1J-097. Generally, resistance to targeted therapies like

FLT3 inhibitors can arise from secondary mutations in the target gene or activation of alternative signaling

pathways.

Important Notes on Information Gaps

Off-Target Effects: The search results do not contain specific data on the off-target effects of
BPR1J-097. Profiling its selectivity against other kinases would be a crucial area for further

experimental investigation.
Troubleshooting Guides: The results also lack explicit troubleshooting guides for common

experimental issues, such as low activity in assays or problems with in vivo dosing.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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